Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

natural sources of Methyl 3,4-

dimethoxycinnamate

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 5396-64-5
Cat. No.: S561321

Compound Focus: Methyl 3,4-dimethoxycinnamate

Get Quote

Chemical and Biological Profile

The table below summarizes the key identifying information and properties of Methyl 3,4-

dimethoxycinnamate.

Property Category

Details

Systematic Name

Other Names

CAS Registry
Number

Molecular Formula

Average Mass

Classification

(2E)-3-(3,4-Dimethoxyphenyl)-2-propenoic acid methyl ester [1] [2]

Methyl (E)-3-(3,4-dimethoxyphenyl)acrylate; 3,4-Dimethoxycinnamic acid methyl
ester [1] [3]

5396-64-5 [1] [2] [3]

C12H1404 [4] [1] [3]

222.24 g/mol [1] [3]

Phenylpropanoid ester [5]
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Property Category  Details

Reported Inhibitor of global DNA methylation in Hep3B cells; inhibitor of uredospore
Bioactivity germination [3]
Physical Form Likely a solid at room temperature (based on "store at room temperature”

instructions from suppliers) [6] [3]

NMR Spectroscopic Data

For researchers needing to identify or verify this compound, the following table lists the nuclear magnetic
resonance (NMR) chemical shifts assigned by the Biological Magnetic Resonance Data Bank (BMRB entry
bmse010231) [4].

Atom  Author 13¢ chemical Atom 1D Author 14 Chemical
ID Nomenclature Shift (ppm) Nomenclature Shift (ppm)
Ci12 G 166.92 H27 A 7.63
C10 4 151.02 H26 6 7.09
Cl1 3 149.00 H30 2 7.04
C7 A 144.67 H28 5 6.86
C9 1 126.85 H29 B 6.30
C4 6 122.81 H17, H19, OMe 3.90
H18, H21,
H22, H20
C5 B 115.26 H25, H24, GOMe 3.79
H23
C6 5 111.51
C8 2 110.49
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Atom  Author 13¢ chemical ptom 1D Author 1H chemical
ID Nomenclature Shift (ppm) Nomenclature Shift (ppm)
Ci 40Me 55.59

C2 30Me 55.52

C3 GOMe 51.20

Research Context and Experimental Guidance

While a direct natural source is not listed in the results, the following context can guide your research:

¢ Indirect Clues from Related Compounds: The search results indicate that phenylpropanoid
esters are key insecticidal components in the root oil of Alpinia galanga (a plant in the ginger family)
[5]. The study specifically mentions methyl cinnamate and ethyl 4-methoxycinnamate as major
active constituents. This strongly suggests that plants like Alpinia galanga are a promising starting
point for finding structurally similar compounds, including Methyl 3,4-dimethoxycinnamate.

¢ Proposed Workflow for Natural Product Discovery: Based on standard methodologies in the field,
the following diagram outlines a potential experimental approach to isolate and identify Methyl 3,4-
dimethoxycinnamate from a biological source.
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Select Plant Material
(e.g., Alpinia species)

Extraction
(Solvent extraction or Steam Distillation)

Fractionation
(Chromatography, e.g., Column Chromatography)

Chemical Analysis
(GC-MS or LC-MS)

Purification

Structural Elucidation
(NMR Spectroscopy)
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e Step 1: Plant Selection and Extraction: Focus on plant families known to produce cinnamic acid
derivatives, such as Zingiberaceae (ginger family) or Piperaceae (pepper family). Use solvents like
methanol or dichloromethane for extraction, or employ steam distillation for volatile compounds [5].

e Step 2: Fractionation and Screening: Separate the crude extract using techniques like vacuum
liquid chromatography or flash column chromatography. Screen the fractions for the presence of the
target compound using thin-layer chromatography (TLC) or mass spectrometry.

e Step 3: Purification and Identification: Further purify active fractions containing the compound of
interest using preparative HPLC or repeated column chromatography. The final structure should be
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confirmed by comparing its NMR data (as shown in the table above) and mass spectral data with the
established literature [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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